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CAS No.: 6001-64-5

Cat. No.: S1492008

Chlorobutanol Hemihydrate: An Overview

Chlorobutanol is a multifunctional excipient with the chemical formula C4H7ClI30 [1]. It exists in two main
forms: the anhydrous type and the hemihydrate (CAS 6001-64-5) [2]. Its key functions in pharmaceutical

formulations include [1] [2]:

¢ Preservative: Effective broad-spectrum antimicrobial activity against bacteria, fungi, and yeasts.
¢ Local Anesthetic: Provides mild local anesthetic effects.
¢ Mild Sedative: Offers mild sedative properties.

The hemihydrate form is noted for its enhanced solubility in aqueous systems and improved handling
characteristics during manufacturing compared to the anhydrous form [1]. It is commonly used in injectable

solutions, ophthalmic preparations, and nasal sprays [2].

Application Comparison with Common Preservatives

The table below summarizes how chlorobutanol hemihydrate compares to other common preservative

excipients. This can serve as a starting point for your objective comparison.
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. . . Common Key Characteristics /
Excipient Primary Function .
Formulations Advantages
Chlorobutanol Preservative, Injectable solutions, Broad-spectrum antimicrobial;
Hemihydrate Local Anesthetic, Ophthalmic drops, dual functionality (preservative

Sedative [1] [2]

Parabens (e.g., Preservative [2]
Methylparaben,
Propylparaben)

Benzalkonium Preservative [2]
Chloride

Benzyl Alcohol Preservative [2]
Phenol Preservative,

Antiseptic [2]

Mechanism of Action as a Preservative

Nasal preparations [2]

Oral liquids, Topical
creams, Ophthalmic
solutions [2]

Nasal sprays, Eye
drops [2]

Parenteral
formulations, Multi-
dose vials [2]

Throat sprays, Topical
creams,
Dermatological
preparations [2]

& API); enhanced solubility in
water [1].

Broad-spectrum activity; often
used in combinations [2].

Potent antimicrobial; effective
against a wide range of
pathogens [2].

Antimicrobial against bacteria
and fungi; well-tolerated [2].

Exhibits both bactericidal and
fungicidal properties [2].

The diagram below illustrates the general mechanisms by which preservatives like chlorobutanol protect

pharmaceutical products from microbial contamination.

e Protein Denaturation: Some preservatives, like ethanol and benzyl alcohol, cause the proteins

within the microorganism to unfold and lose their function [2].
e Enzyme System Disruption: Preservatives such as benzoic acid and parabens can bind to or block

the enzyme systems of bacteria, interfering with their essential metabolic processes [2].
¢ Cell Membrane Disruption: Cationic surfactants and other agents increase the permeability of the
microbial cell membrane, leading to cell rupture and lysis [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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